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Compound of Interest

Compound Name: 3,4-Dimethylpentanoic acid

Cat. No.: B1296145 Get Quote

3,4-Dimethylpentanoic acid, registered under CAS number 3302-06-5, is an organic

compound with the molecular formula C₇H₁₄O₂ and a molecular weight of approximately

130.18 g/mol .[1][2] It belongs to the class of branched-chain fatty acids, distinguished by two

methyl groups located at the third and fourth carbon positions of a pentanoic acid backbone.[1]

This unique structure imparts specific chemical and physical characteristics that differentiate it

from straight-chain fatty acids.

Key Identifiers and Properties:

Property Value Source(s)

CAS Number 3302-06-5 [1][3]

IUPAC Name 3,4-dimethylpentanoic acid [2]

Molecular Formula C₇H₁₄O₂ [2][4]

Molecular Weight 130.18 g/mol [2]

Synonyms 3,4-dimethylvaleric acid [3]

Boiling Point 193–196 °C at 743 mmHg [5]

pKa (Predicted) 4.80 ± 0.10 [3]

Synthesis of 3,4-Dimethylpentanoic Acid: A
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The synthesis of 3,4-dimethylpentanoic acid can be effectively achieved through a malonic

ester synthesis, a robust and well-established method for the preparation of carboxylic acids.[2]

[5][6][7] This approach offers high yields and a clear, controllable reaction pathway.

Malonic Ester Synthesis Workflow
The following diagram illustrates the key stages of the malonic ester synthesis for 3,4-
dimethylpentanoic acid.

Step 1: Enolate Formation

Step 2: Alkylation

Step 3: Hydrolysis & Decarboxylation
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Caption: Malonic Ester Synthesis of 3,4-Dimethylpentanoic Acid.

Detailed Experimental Protocol
This protocol is a representative procedure based on the principles of malonic ester synthesis.

[2][5][6]
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Materials:

Diethyl malonate

Sodium ethoxide

sec-Butyl bromide

Potassium hydroxide

Concentrated sulfuric acid

Anhydrous diethyl ether

Benzene

Anhydrous ethanol

Procedure:

Enolate Formation: In a round-bottomed flask equipped with a reflux condenser and a

mechanical stirrer, dissolve potassium hydroxide (3.6 moles) in water.[5] To the hot solution,

slowly add diethyl malonate (0.92 moles). The heat of saponification will cause the solution

to reflux.[5]

Saponification: After the addition of diethyl malonate is complete, continue to boil the solution

gently for two hours.[5]

Removal of Alcohol: Dilute the solution with water and distill off the ethanol formed during

saponification.[5]

Alkylation (Conceptual):While the provided reference outlines a saponification and

decarboxylation of a pre-alkylated malonate, a standard malonic ester synthesis would

involve the initial formation of the enolate with sodium ethoxide in ethanol, followed by the

addition of an alkyl halide (in this case, conceptually, a reagent that would introduce the 3,4-

dimethylpentyl group, though a direct alkylation with a single halide is not straightforward for

this branched structure and a multi-step approach is more likely). A more practical approach

for this specific target involves the alkylation of a malonate with a suitable precursor.
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Acidification and Decarboxylation: Cool the residual liquid and slowly add a cold solution of

concentrated sulfuric acid (3.3 moles) in water with stirring.[5] Reflux the solution for

approximately three hours. An oily layer of the carboxylic acid will form.[5]

Isolation and Purification: Use an automatic separator to distill the organic acid. Extract the

aqueous portion with diethyl ether to recover any dissolved product.[5] Combine the organic

layers, distill off the ether, and then distill the crude acid with an equal volume of benzene.

3,4-Dimethylpentanoic acid will distill at 193–196 °C at 743 mmHg.[5]

Analytical Characterization
A thorough analytical characterization is crucial for confirming the identity and purity of

synthesized 3,4-dimethylpentanoic acid.

Spectroscopic Data
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Technique Key Signals and Interpretation

¹H NMR

Signals in the region of δ 0.8-1.0 ppm

corresponding to the various methyl groups. A

multiplet around δ 1.5-2.0 ppm for the methine

protons. A triplet around δ 2.2-2.4 ppm for the

methylene group alpha to the carbonyl. A broad

singlet above δ 10 ppm for the carboxylic acid

proton.

¹³C NMR

A signal in the range of δ 175-185 ppm for the

carbonyl carbon. Several signals in the aliphatic

region (δ 10-50 ppm) corresponding to the

methyl, methylene, and methine carbons.[8]

IR Spectroscopy

A broad absorption band in the range of 2500-

3300 cm⁻¹ characteristic of the O-H stretch of

the carboxylic acid. A strong, sharp absorption

band around 1700-1725 cm⁻¹ corresponding to

the C=O stretch of the carbonyl group.

Mass Spectrometry

The molecular ion peak (M⁺) would be observed

at m/z = 130. Common fragmentation patterns

for carboxylic acids include the loss of the

hydroxyl group (-OH, M-17) and the carboxyl

group (-COOH, M-45).[9] Other fragmentations

would arise from cleavage of the alkyl chain.

Predicted Mass Spectrum Fragmentation
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Caption: Predicted Mass Spectrum Fragmentation of 3,4-Dimethylpentanoic Acid.

Applications in Drug Development and Biological
Relevance
As a branched-chain fatty acid, 3,4-dimethylpentanoic acid holds potential in drug discovery

and development, primarily as a scaffold or intermediate in the synthesis of more complex,

biologically active molecules.[3] Its structural features can influence the pharmacokinetic and

pharmacodynamic properties of a parent drug molecule.

Role as a Synthetic Intermediate
The carboxylic acid functionality of 3,4-dimethylpentanoic acid allows for a variety of

chemical transformations, including esterification and amidation, which are fundamental

reactions in the synthesis of many pharmaceutical compounds.[3] Its branched aliphatic

structure can be exploited to introduce lipophilicity and specific steric bulk into a drug

candidate, potentially enhancing its binding to a biological target or improving its metabolic

stability.

Biological Activity of Branched-Chain Fatty Acids
While specific biological activities of 3,4-dimethylpentanoic acid are not extensively

documented, the broader class of branched-chain fatty acids (BCFAs) has been shown to
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possess a range of biological effects, including:

Anticancer Properties: Some BCFAs have demonstrated cytotoxic effects against cancer cell

lines.

Anti-inflammatory Effects: BCFAs can modulate inflammatory pathways.

Metabolic Regulation: They play a role in lipid metabolism and can influence metabolic

health.

The presence of 3,4-dimethylpentanoic acid and its derivatives in patents related to drug

development suggests its utility in the design of novel therapeutic agents.[1][10]

Safety, Handling, and Disposal
Proper handling and disposal of 3,4-dimethylpentanoic acid are essential to ensure

laboratory safety.

Hazard Identification
Based on GHS classifications, 3,4-dimethylpentanoic acid is considered:

Harmful if swallowed.[2]

Harmful in contact with skin.[2]

Causes skin irritation.[2]

Causes serious eye damage.[2]

Harmful if inhaled.[2]

May cause respiratory irritation.[2]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[11]
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Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of vapors.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and bases.[12]

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a suitable container for disposal. For larger spills, evacuate the area

and follow emergency procedures.

Disposal
Dispose of 3,4-dimethylpentanoic acid and any contaminated materials in accordance with

local, state, and federal regulations. This may involve neutralization or disposal through a

licensed chemical waste handler.[11]

Conclusion
3,4-Dimethylpentanoic acid is a valuable chemical entity for researchers in organic synthesis

and those exploring the biological activities of branched-chain fatty acids. Its synthesis is

achievable through established methods, and its structure offers unique opportunities for the

development of novel molecules with potential therapeutic applications. A thorough

understanding of its properties and adherence to strict safety protocols are paramount for its

effective and safe utilization in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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